3-Methyl-4-phenylbut-3-en-2-one oxime

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• IUPAC Name: [(E)-2-methyl-3-nitrosobut-1-enyl]benzene
• InChI: InChI=1S/C11H13NO/c1-9(10(2)12-13)8-11-6-4-3-5-7-11/h3-8,10H,1-2H3/b9-8+
• InChI Key: LZZIRBNCATZAGX-CMDGGOBGSA-N
• Isomeric SMILES: CC(/C(=C/C1=CC=CC=C1)/C)N=O
• Canonical SMILES: CC(C(=CC1=CC=CC=C1)C)N=O

Description

3-Methyl-4-phenylbut-3-en-2-one oxime (IUPAC name: (2E,3E)-3-methyl-4-phenylbut-3-en-2-one oxime) is an α,β-unsaturated oxime synthesized via hydroxylamination of the corresponding ketone. The compound is a white crystalline solid with a melting point of 99–101°C and exhibits characteristic infrared (IR) and nuclear magnetic resonance (NMR) spectral data, including a strong absorption band at 3287 cm⁻¹ (N–H stretch) and distinct proton signals at δ 2.09 (s, 3H) and δ 2.19 (s, 3H) in its ¹H NMR spectrum . The compound has been isolated in yields ranging from 65% to 91% under optimized reaction conditions, highlighting variability in synthetic efficiency .

Scientific Research Applications

Organic Synthesis

3-Methyl-4-phenylbut-3-en-2-one oxime serves as a versatile building block in organic synthesis. It can be used to produce various derivatives through functionalization reactions such as alkylation and acylation. The compound's ability to undergo N-alkylation has been documented in studies focusing on secondary styryl enamides, showcasing its potential in creating complex organic molecules .

Reaction Type	Example Reaction	Outcome
N-Alkylation	Reaction with benzyl chloride	Formation of N-benzylated products
Beckmann Rearrangement	Conversion to enamides	Production of Z- and E-enamides

Medicinal Chemistry

The oxime derivative has shown potential in medicinal chemistry, particularly in the development of pharmacologically active compounds. Its structural features allow for modifications that can enhance biological activity against various targets, including cancer cells and bacterial strains. Research indicates that derivatives of this compound can exhibit significant antimicrobial properties, making them candidates for further drug development .

Food Industry

In the food industry, 3-Methyl-4-phenylbut-3-en-2-one oxime is recognized for its flavoring properties. It acts as a flavoring agent and is utilized in food formulations to enhance taste profiles. The compound's safety and efficacy as a food additive have been evaluated, supporting its inclusion in various culinary applications .

Case Study 1: Antimicrobial Activity

A study investigated the antimicrobial properties of several oxime derivatives, including 3-Methyl-4-phenylbut-3-en-2-one oxime. Results showed that certain modifications led to enhanced activity against Gram-positive bacteria, suggesting potential for therapeutic applications in treating infections .

Case Study 2: Flavor Enhancement

Research on flavor compounds indicated that the addition of 3-Methyl-4-phenylbut-3-en-2-one oxime significantly improved the sensory attributes of specific food products. Sensory evaluations confirmed consumer preference for formulations containing this compound compared to controls without it .

Comparison with Similar Compounds

Comparison with Similar Oxime Compounds

Oximes are versatile functional groups with diverse applications. Below is a comparative analysis of 3-methyl-4-phenylbut-3-en-2-one oxime with structurally or functionally related compounds.

Olesoxime (Cholest-4-en-3-one Oxime)

• Molecular Formula: C₂₇H₄₅NO
• Molecular Weight : 399.65 Da
• Structure : Steroid-like backbone with an oxime group at the 3-position, existing as syn/anti isomers .
• Applications : Neuroprotective agent in clinical trials for spinal muscular atrophy and amyotrophic lateral sclerosis (ALS).
• Key Differences :
  • Olesoxime’s cholesterol-derived structure enables membrane interaction, unlike the aromatic planar system of 3-methyl-4-phenylbut-3-en-2-one oxime.
  • Higher molecular weight and lipophilicity make olesoxime suitable for oral formulations, whereas the smaller target compound may lack bioavailability .

4-Methylpentan-2-one Oxime

• Molecular Formula: C₆H₁₁NO
• Molecular Weight : 113.16 Da
• Structure : Linear aliphatic oxime with a branched methyl group.
• Applications : Used in antifouling paints for boats.
• Key Differences: Classified as harmful if swallowed (H302) and irritant to skin/eyes (H315/H319), indicating higher toxicity than the target compound, which lacks reported hazard data .

Phosgene Oxime (CX)

• Molecular Formula: CHCl₂NO
• Molecular Weight : 113.93 Da
• Structure : Small, highly reactive oxime with two chlorine substituents.
• Applications : Chemical warfare agent causing severe tissue damage.
• Key Differences :
  • Extreme toxicity (urticant, corrosive) contrasts sharply with the research-oriented safety profile of 3-methyl-4-phenylbut-3-en-2-one oxime.
  • Electrophilic chlorine atoms render phosgene oxime hyperreactive, unlike the stabilized conjugated system in the target compound .

Pyridinyl/Thiophenyl Substituted Oximes

• Examples : 2-Methyl-1-(pyridin-3-yl)pent-1-en-3-one oxime, 2-methyl-1-(thiophen-2-yl)pent-1-en-3-one oxime.
• Key Differences :
  • Heterocyclic substituents (pyridine/thiophene) enhance polarity and metal-binding capacity compared to the phenyl group in the target compound.
  • These analogs are explored as ion channel modulators (e.g., TRPA1), suggesting divergent pharmacological targets .

Table 1. Comparative Analysis of Selected Oximes

Compound	Molecular Formula	Molecular Weight (Da)	Key Applications	Toxicity Profile	Notable Features
3-Methyl-4-phenylbut-3-en-2-one oxime	C₁₁H₁₃NO	175.23	Research chemical	Not reported	Conjugated α,β-unsaturated system
Olesoxime	C₂₇H₄₅NO	399.65	Neuropharmaceuticals	Low (clinical use)	Steroid-like lipophilicity
4-Methylpentan-2-one oxime	C₆H₁₁NO	113.16	Antifouling agent	H302, H315, H319	Industrial reactivity
Phosgene oxime	CHCl₂NO	113.93	Chemical warfare	Corrosive, lethal	Hyperreactive electrophile